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Proper Disposal Procedures for 4-
Ethenylcyclooctene (4-Vinylcyclohexene)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cyclooctene, 4-ethenyl-

Cat. No.: B074012

Immediate Safety and Logistical Information for Laboratory Professionals

The proper disposal of 4-Ethenylcyclooctene, commonly known as 4-Vinylcyclohexene (CAS
No. 100-40-3), is critical due to its hazardous properties. This substance is a highly flammable
liquid and vapor, a suspected carcinogen, and is toxic to aquatic life with long-lasting effects.[1]
[2] Under no circumstances should this chemical be disposed of via sanitary sewer systems or
mixed with household garbage.[3][4] Disposal must be conducted in strict accordance with
local, regional, and national environmental regulations through an approved and licensed
waste disposal company.[1]

Key Hazard and Disposal Data

The following table summarizes the essential quantitative data and classifications that inform
the disposal procedures for 4-Vinylcyclohexene.
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Parameter

Value | Classification

Significance for Disposal

GHS Classification

Flammable Liquid, Category
2[4]

Indicates a high risk of ignition.
Waste must be stored away

from heat and ignition sources.

Carcinogenicity, Category 2[4]

A suspected human
carcinogen, requiring waste to

be handled as toxic.

Aspiration Hazard, Category
1[4]

May be fatal if swallowed and
enters the airways, influencing
spill and emergency

procedures.

Skin Irritation, Category 2[4]

Requires use of personal
protective equipment (PPE)

during handling and disposal.

Reproductive Toxicity,
Category 2[4]

Suspected of damaging fertility

or the unborn child.

Aquatic Hazard (Acute &
Chronic)

Toxic to aquatic life, mandating
containment and preventing

release into the environment.

[2]

UN Number

UN1993[4]

Used for proper shipping and
transportation of the

hazardous waste.

Transport Hazard Class

Class 3 (Flammable Liquids)[4]

Dictates packaging and
labeling requirements for

transport.

Flash Point

16 °C (60.8 °F)[4]

The low flash point confirms its

high flammaubility.

Incompatible Materials

Strong oxidants, strong
acids/alkalis, strong reducing

agents, alcohols, amines.[2][5]

[6]

Waste must be segregated
from these materials to prevent

violent reactions or fire.
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This low value highlights the
) ) o acute inhalation hazard,
Protective Action Criteria PAC-1: 0.3 ppm[4] . o
requiring handling in well-

ventilated areas.

Experimental Protocols for Disposal

Standard laboratory practice does not include experimental protocols for the chemical

neutralization or degradation of 4-Vinylcyclohexene for disposal purposes. The substance's

hazardous nature, including its flammability and potential to form explosive peroxides, makes

such procedures inherently dangerous without specialized equipment and expertise.[2]

The mandated and safest protocol is the collection and segregation of the chemical waste for

pickup by a licensed environmental services contractor.

Step-by-Step Operational Disposal Plan

1.

Waste Identification and Segregation:

Clearly identify all waste containing 4-Vinylcyclohexene. This includes pure unused product,
reaction residues, and contaminated materials (e.g., absorbent pads, gloves, empty
containers).

Segregate the waste stream. Do not mix 4-Vinylcyclohexene waste with incompatible
materials, particularly strong oxidizing agents, acids, or bases.[2][6]

. Containerization and Labeling:

Use a dedicated, properly sealed, and chemically resistant container for the liquid waste.
Ensure the container is in good condition and will not leak.

Label the container clearly as "Hazardous Waste: 4-Vinylcyclohexene". The label must also
include the words "Flammable Liquid" and "Carcinogen".

Empty containers that held the chemical retain hazardous residue and vapors and must be
treated as hazardous waste.[7] Do not reuse the containers.
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. Safe Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area designated for
hazardous chemical waste.[1]

The storage area must be away from heat, sparks, open flames, and any other sources of
ignition.[2]

Ensure the storage location is secured and access is limited to authorized personnel.[1]
. Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company to schedule a pickup.

Provide the waste contractor with the Safety Data Sheet (SDS) and an accurate description
of the waste.

Never attempt to dispose of this chemical through incineration or other methods unless you
are a licensed and equipped waste treatment facility.

. Spill Management:
In the event of a spill, evacuate unnecessary personnel and remove all ignition sources.
Ensure adequate ventilation.

Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and protective
clothing. For significant spills, a respirator may be necessary.[2]

Contain the spill and absorb the liquid using an inert, non-combustible material such as
sand, diatomite, or universal binders.[4] Do not use combustible materials like sawdust.

Collect the contaminated absorbent material into a sealable container for disposal as
hazardous waste.[4]

Prevent the spill from entering drains, sewers, or waterways.[4]
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Disposal Workflow Diagram
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Caption: Logical workflow for the safe disposal of 4-Vinylcyclohexene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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